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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118 Get Quote

This guide provides comprehensive safety protocols, logistical procedures, and disposal plans

for the handling of Imicyafos in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational conduct and mitigate risks

associated with this compound.

Hazard Identification and Classification
Imicyafos is a nematicide classified as an organophosphorus compound.[1] It is crucial to

understand its potential hazards before handling.

GHS Classification:

Acute Toxicity, Oral: Category 3 (Toxic if swallowed)[2][3]

Acute Toxicity, Inhalation: Category 4 (Harmful if inhaled)[3]

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[4]

Eye Damage/Irritation: Category 2 (Causes serious eye irritation)[4]

Skin Sensitisation: Category 1 (May cause an allergic skin reaction)[4]

Hazardous to the Aquatic Environment (Acute and Chronic): Category 1 (Very toxic to

aquatic life with long lasting effects)[2]
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Signal Word: Danger[2][3]

Hazard Statements:

H301: Toxic if swallowed.[3]

H315: Causes skin irritation.[4]

H317: May cause an allergic skin reaction.[4]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.[3]

H372: Causes damage to organs through prolonged or repeated exposure.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.[5] All PPE should be

inspected for integrity before each use.[6]
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PPE Category Specification Rationale

Respiratory Protection

NIOSH/MSHA approved air-

purifying respirator with

organic vapor cartridges or a

full-face respirator.[7][8]

To prevent inhalation of

harmful vapors or mists,

especially in poorly ventilated

areas.[2][6]

Hand Protection

Chemical-resistant gauntlet

gloves (e.g., nitrile rubber,

neoprene).[7][9] Avoid leather

or fabric gloves.[6]

To prevent skin contact and

absorption. Imicyafos causes

skin irritation and may cause

an allergic reaction.[4][6]

Eye Protection

Chemical splash goggles or a

face shield that meets ANSI

Z87.1 standards.[5]

To protect eyes from splashes

which can cause serious

irritation.[4][5]

Body Protection

Chemical-resistant apron and

impervious work clothing or

coveralls with long sleeves.[2]

[5][7]

To protect skin from accidental

spills and splashes.[2][6]

Footwear

Chemical-resistant boots. Pant

legs should be worn outside of

boots.[6][10]

To prevent feet and lower legs

from exposure, especially

during spill cleanup.[6]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood or with local exhaust

ventilation.[2]

Avoid contact with skin, eyes, and clothing. Do not breathe vapor or mist.[2][8]

Do not eat, drink, or smoke in areas where Imicyafos is handled.[2]

Wash hands and face thoroughly after handling.[2][11]
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Use the smallest possible quantities for experiments to minimize waste.[12]

Storage:

Store in a locked, well-ventilated, and designated pesticide storage area away from direct

sunlight and heat sources.[2][13][14][15]

Keep containers tightly closed and in their original, clearly labeled packaging.[2][13]

Store away from incompatible materials such as oxidizing agents.[4][11]

Separate liquid formulations from dry ones, and store liquids on lower shelves to prevent

leakage onto other materials.[13][15]

The storage area floor should be made of a non-porous material like sealed concrete to

contain spills.[14]

Emergency Procedures
Immediate and appropriate response to emergencies can significantly reduce harm.

First Aid Measures:
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[2][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area gently with plenty of

soap and water for 15-20 minutes. Seek

immediate medical attention.[2][6][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][8][11]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention and

show the safety data sheet or product label to

the physician.[2][11]

Spill Response:

Evacuate: Immediately clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Wearing full PPE, contain the spill using absorbent, non-combustible materials like

sand, earth, or vermiculite.[2][16] Do not use combustible materials.

Collect: Carefully collect the absorbed material into a sealable, labeled container for

hazardous waste.[2]

Clean: Wash the spill area with large amounts of water and decontaminating agents (e.g.,

detergent).[2][16] Collect cleaning water for disposal; do not let it enter sewers or public

waters.[2]

Fire Response:
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Extinguishing Media: Use water spray, foam, dry powder, carbon dioxide, or sand. Avoid

using a heavy water stream which can spread the material.[2]

Hazards: Containers may explode when heated.[2] Fire may produce irritating or toxic

fumes, including nitrogen oxides, sulfur oxides, and cyanide.[2]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective, fire-resistant clothing.[2][17]

Procedure: In case of a fire, remove movable containers to a safe place if possible. Cool

containers exposed to fire with water spray.[2] Prevent fire-fighting water from entering the

environment.[2][17]

Disposal Plan
All Imicyafos waste is considered hazardous and must be disposed of according to local,

state, and federal regulations.[12][18]

Chemical Waste:

Unused or excess Imicyafos must be disposed of as hazardous waste. Do not pour down

the drain or discard in regular trash.[12][15]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[2]

Container Disposal:

Triple Rinse: Once empty, triple-rinse the container with a suitable solvent (e.g., water).[19]

Collect Rinsate: Add the rinsate to the spray tank or collect it as hazardous waste. Do not

pour it on the ground or into drains.[13][18][19]

Puncture Container: Puncture and crush the container to prevent reuse.[19]

Dispose: Dispose of the empty, rinsed container in accordance with local regulations for

hazardous waste packaging.[2][18]

Quantitative Data Summary
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The following tables summarize key quantitative data for Imicyafos.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₁H₂₁N₄O₂PS [3][20]

Molecular Weight 304.35 g/mol [3][20]

Appearance Colorless transparent liquid [2]

Melting Point -53.3 to -50.5 °C [2][20]

Boiling Point 391.7 °C [21]

Flash Point 184 °C [2]

Density 1.20 g/cm³ (at 20°C) [2]

Water Solubility 77.6 g/L (at 20°C) [2][20]

Octanol-Water Partition

Coefficient (Log Pow)
1.64 (at 25°C) [2][20]

Vapor Pressure 1.9 x 10⁻⁴ mPa (at 25°C) [20]

Table 2: Toxicological Data

Toxicity Metric Value & Classification Source

Acute Oral Toxicity Category 3 [2][3]

Acute Dermal Toxicity No classification [2]

Acute Inhalation Toxicity Category 4 [2][3]

WHO Classification Ib (Highly hazardous) [21]

Note: Experimental protocols for deriving these toxicological values are not detailed in the

available public documentation. These studies are typically conducted under standardized

guidelines (e.g., OECD) by the manufacturer or regulatory agencies.
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Diagrams: Workflows and Mechanism of Action
Mechanism of Action
Imicyafos is an organophosphate nematicide that acts as an Acetylcholinesterase (AChE)

inhibitor.[1][21] AChE is a critical enzyme that breaks down the neurotransmitter acetylcholine.

By inhibiting AChE, Imicyafos causes an accumulation of acetylcholine at nerve synapses,

leading to continuous nerve stimulation, paralysis, and ultimately death in target pests.[1]
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Caption: Mechanism of action for Imicyafos as an AChE inhibitor.
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Experimental and Safety Workflows
The following diagrams provide step-by-step procedural guidance for key operational scenarios

involving Imicyafos.

Routine Handling Workflow
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Start: Prepare for Handling

1. Don Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

2. Ensure Proper Ventilation
(Fume Hood / Local Exhaust)

3. Prepare Work Area
(Absorbent liner, spill kit nearby)

4. Handle Imicyafos
(Weighing, mixing, etc.)

5. Clean Work Area
& Decontaminate Equipment

6. Segregate Waste
(Chemical, Sharps, Contaminated PPE)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

End: Procedure Complete

 

Spill Occurs!

1. Alert Personnel
& Evacuate Area

2. Don Full Emergency PPE

3. Contain Spill
(Use absorbent material)

4. Collect Waste
(Into labeled hazardous waste container)

5. Clean & Decontaminate Area

6. Dispose of Waste
(Via approved hazardous waste vendor)

7. Report Incident

End: Spill Managed
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Exposure Route

Exposure Occurs!

1. Remove Victim from Source
& Remove Contaminated Clothing

Skin Contact:
Wash with soap & water (15-20 min)

Skin

Eye Contact:
Rinse with water (15 min)

Eye

Inhalation:
Move to fresh air

Inhalation

2. Seek Immediate Medical Attention
(Bring SDS/Label)

End: Follow Medical Advice

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]

7. Personal safety and protective clothing [fao.org]

8. accustandard.com [accustandard.com]

9. Pesticide use and personal protective equipment [health.vic.gov.au]

10. osha.oregon.gov [osha.oregon.gov]

11. images.thdstatic.com [images.thdstatic.com]

12. epa.gov [epa.gov]

13. umass.edu [umass.edu]

14. crec.ifas.ufl.edu [crec.ifas.ufl.edu]

15. youtube.com [youtube.com]

16. Plan for Emergencies – Pesticide Environmental Stewardship [pesticidestewardship.org]

17. Major emergencies [fao.org]

18. Disposal of Pesticides [npic.orst.edu]

19. m.youtube.com [m.youtube.com]

20. IMICYAFOS CAS#: 140163-89-9 [m.chemicalbook.com]

21. Imicyafos [sitem.herts.ac.uk]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Imicyafos]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1258118#personal-protective-equipment-for-
handling-imicyafos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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